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Compound of Interest

Compound Name: Rubidium hydrogen sulfate

Cat. No.: B101858 Get Quote

Essential Safety and Handling Guide for Rubidium
Hydrogen Sulfate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Rubidium
Hydrogen Sulfate (RbHSO₄), a hygroscopic and corrosive compound. Adherence to these

protocols is essential for ensuring laboratory safety and proper management from acquisition to

disposal.

Immediate Safety and Hazard Information
Rubidium Hydrogen Sulfate is a corrosive acidic salt that can cause severe skin burns and

eye damage. It is also a respiratory irritant. As a hygroscopic substance, it readily absorbs

moisture from the air and should be handled in a controlled, dry environment.

Key Hazards:

Corrosive: Causes severe burns to skin, eyes, and the respiratory tract.

Irritant: May cause respiratory irritation upon inhalation of dust.

Hygroscopic: Absorbs moisture from the air, which can alter its properties and increase its

reactivity.
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Physical and Chemical Properties
The following table summarizes key quantitative data for Rubidium Hydrogen Sulfate.

Property Value Source

CAS Number 15587-72-1 [1][2][3]

Molecular Formula RbHSO₄ [1][2]

Molecular Weight 182.54 g/mol [1][4]

Appearance
Colorless crystals or white

odorless powder
[2][4]

Density 2.89 g/cm³ [2][5]

Melting Point 214 °C (417 °F; 487 K) [2]

Boiling Point 330 °C at 760 mmHg [1]

Solubility Soluble in water [2]

pH
Acidic (as a hydrogen sulfate

salt)
N/A

Standard Enthalpy of

Formation
-1166 kJ/mol [6]

Operational Plan: From Handling to Disposal
A systematic approach is crucial for the safe management of Rubidium Hydrogen Sulfate in a

laboratory setting. The following workflow outlines the key stages.
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Detailed Experimental Protocols
Appropriate PPE is the first line of defense against the hazards of Rubidium Hydrogen
Sulfate.[7]

PPE Category Specification Rationale

Eye/Face Protection
Chemical splash goggles and

a face shield.

Protects against splashes of

corrosive material and airborne

particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Prevents skin contact and

chemical burns.

Body Protection

A flame-resistant laboratory

coat, fully buttoned. An

impervious apron should be

worn when handling larger

quantities.

Protects skin and clothing from

spills and splashes.[7][8]

Respiratory Protection

A NIOSH-approved respirator

should be used if dusts or

aerosols are likely to be

generated.

Protects the respiratory tract

from irritation.

Footwear
Closed-toe, liquid-resistant

shoes.
Protects feet from spills.

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure that an eyewash station and safety shower are readily accessible.[8]

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood, especially if dust is generated or the substance is heated.[9]

Lay down absorbent, chemical-resistant bench paper to contain any minor spills.

Handling:
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Handle under an inert, dry atmosphere if possible, due to its hygroscopic nature.[10]

When weighing and transferring the solid, do so carefully to minimize the generation of

dust.[7] Use a spatula for transfers.

If creating a solution, always add the acidic salt to the water slowly and with stirring to

dissipate any heat generated. Never add water to the acid.[11]

In the event of a spill, immediate and appropriate action is necessary to prevent harm and

further contamination.

Evacuate and Secure the Area:

Alert personnel in the immediate vicinity and restrict access to the spill area.

If the spill is large or in a poorly ventilated area, evacuate the lab and contact emergency

services.

Don Appropriate PPE:

Wear the full PPE as outlined in the table above.

Contain the Spill:

For a solid spill, gently cover it with a plastic sheet to prevent dust from becoming

airborne.[12]

For a liquid spill (solution), create a dike around the spill using an inert absorbent material

like sand or vermiculite.[13]

Neutralize the Spill:

Carefully and slowly add a neutralizing agent for acids, such as sodium bicarbonate or

soda ash, starting from the outside of the spill and working inwards.[14]

Be aware that neutralization may cause fizzing or bubbling.[15]

Use pH paper to test the spilled material until it is within a neutral range (pH 6-8).[16]
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Collect and Clean:

Once neutralized, carefully scoop the mixture into a designated, labeled hazardous waste

container using a plastic shovel or other non-sparking tools.[15]

Clean the spill area with soap and water, and collect the cleaning materials for disposal as

hazardous waste.[14]

Disposal Plan
All waste containing Rubidium Hydrogen Sulfate must be treated as hazardous waste.

Waste Collection:

Collect all solid waste, neutralized spill residues, and contaminated materials (e.g., gloves,

absorbent pads) in a clearly labeled, sealed, and chemical-resistant container.

Aqueous Waste:

If you have a solution of Rubidium Hydrogen Sulfate, it should be neutralized before

disposal.

Slowly add a dilute base (e.g., sodium bicarbonate solution) while stirring and monitoring

the pH.

Once the pH is neutral, the solution can typically be disposed of down the drain with a

large excess of water, in accordance with local and institutional regulations.[17] Always

check with your institution's Environmental Health and Safety (EHS) office first.[17]

Container Disposal:

Empty containers must be triple-rinsed with a suitable solvent (e.g., water). The rinsate

must be collected and disposed of as hazardous waste.[18]

Final Disposal:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.
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Arrange for pickup and disposal by a licensed professional waste disposal service.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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